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Compound of Interest

Compound Name: Levocloperastine fendizoate

Cat. No.: B602097

For Researchers, Scientists, and Drug Development Professionals

Introduction

Levocloperastine, the levorotatory isomer of cloperastine, is a non-opioid antitussive agent with
a dual mechanism of action, targeting both the central cough center in the medulla oblongata
and peripheral cough receptors in the tracheobronchial tree.[1][2][3][4][5][6] Its fendizoate salt
is often used in pharmaceutical formulations. Preclinical studies have demonstrated its
antitussive efficacy to be comparable to codeine but with a more favorable safety profile,
lacking sedative and addictive properties.[1][6] This document provides detailed application
notes and protocols for the formulation and preclinical evaluation of levocloperastine
fendizoate.

Physicochemical Properties

A thorough understanding of the physicochemical properties of levocloperastine fendizoate is
critical for appropriate formulation development for preclinical studies.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b602097?utm_src=pdf-interest
https://www.benchchem.com/pdf/Levocloperastine_s_Central_Mechanism_of_Action_on_the_Bulbar_Cough_Center_A_Technical_Guide.pdf
https://www.aesculapius.it/media/privituss/download/it/15571524185cd042a2a803d.pdf
https://www.medscape.com/viewarticle/432995_8
https://www.researchgate.net/profile/Lorenzo-Cima/publication/233505822_Therapeutic_Use_of_Levocloperastine_as_an_Antitussive_Agent_An_Overview_of_Preclinical_Data_and_Clinical_Trials_in_Adults_and_Children/links/588a1eb5a6fdccb538f1eedb/Therapeutic-Use-of-Levocloperastine-as-an-Antitussive-Agent-An-Overview-of-Preclinical-Data-and-Clinical-Trials-in-Adults-and-Children.pdf
https://www.researchgate.net/publication/8172936_Levocloperastine_in_the_treatment_of_chronic_nonproductive_cough_Comparative_efficacy_versus_standard_antitussive_agents
https://www.researchgate.net/publication/233505822_Therapeutic_Use_of_Levocloperastine_as_an_Antitussive_Agent_An_Overview_of_Preclinical_Data_and_Clinical_Trials_in_Adults_and_Children
https://www.benchchem.com/pdf/Levocloperastine_s_Central_Mechanism_of_Action_on_the_Bulbar_Cough_Center_A_Technical_Guide.pdf
https://www.researchgate.net/publication/233505822_Therapeutic_Use_of_Levocloperastine_as_an_Antitussive_Agent_An_Overview_of_Preclinical_Data_and_Clinical_Trials_in_Adults_and_Children
https://www.benchchem.com/product/b602097?utm_src=pdf-body
https://www.benchchem.com/product/b602097?utm_src=pdf-body
https://www.benchchem.com/product/b602097?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Property Value Reference
Molecular Formula Ca0H3sCINOs
Molecular Weight 648.19 g/mol

White or almost white
Appearance )
crystalline powder

. Practically insoluble in water
Solubility (<01 mg/mL) [7]

Soluble in DMSO

Storage Store at -20°C

Mechanism of Action

Levocloperastine fendizoate exerts its antitussive effects through a dual mechanism:
» Central Action: It acts on the bulbar cough center in the brainstem to suppress the cough
reflex.[1][2][3] This central mechanism is believed to involve high-affinity binding to sigma-1

(o1) receptors and inhibition of G-protein-coupled inwardly-rectifying potassium (GIRK)
channels within the nucleus tractus solitarius (NTS).[1]

o Peripheral Action: It also acts on peripheral sensory nerves in the respiratory tract, potentially
reducing the afferent signals that trigger a cough.[2][3][8]

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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